Cas no 653600-86-3 (3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)- (9CI))

• Product Name: 3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)- (9CI)
• CAS No: 653600-86-3
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 1020169
• PubChem ID: 45119411
• Update Time: 2025-04-20

3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)- (9CI)
• AKOS017531928
• 653600-86-3
• 3,9-Diazabicyclo[4.2.1]nonane,3-(1-oxopropyl)-(9ci)
• DB-271474
• SCHEMBL2938510
• 3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)-

• Inchi： 1S/C10H18N2O/c1-2-10(13)12-6-5-8-3-4-9(7-12)11-8/h8-9,11H,2-7H2,1H3
• InChI Key： XJCKLSUHAJJCHD-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC2CCC(C1)N2

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų